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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the essential dosimetry protocols for the

medical use of Iridium-192 (¹⁹²Ir), a common radioisotope in high-dose-rate (HDR)

brachytherapy. Accurate dosimetry is paramount for the safe and effective delivery of radiation

treatment. This document outlines the key recommendations and methodologies for source

calibration, quality assurance, and dose calculation based on established international

protocols.

Introduction to Iridium-192 Brachytherapy
Iridium-192 is a gamma-emitting radioisotope with a half-life of 73.8 days and a mean photon

energy of 397 keV.[1] It is widely used in HDR brachytherapy, a form of internal radiation

therapy where a miniaturized, high-activity ¹⁹²Ir source is temporarily placed inside or near a

tumor.[2] The high specific activity of ¹⁹²Ir allows for the manufacturing of small yet potent

sources, enabling the delivery of a high radiation dose to the target volume while minimizing

exposure to surrounding healthy tissues.[2] The effectiveness and safety of ¹⁹²Ir brachytherapy

are critically dependent on the precise determination and verification of the radiation dose

delivered.[3]

Source Calibration
The calibration of the ¹⁹²Ir source is a fundamental step in the dosimetry chain and is essential

for accurate treatment delivery.[4] The recommended quantity for specifying the strength of
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gamma-emitting brachytherapy sources is the Reference Air Kerma Rate (RAKR).[4][5] RAKR

is defined as the kerma rate to air, in air, at a reference distance of 1 meter, corrected for air

attenuation and scattering.[4][5]

Calibration Methods
Several methods are employed for the calibration of ¹⁹²Ir HDR sources, with the in-air

measurement technique and the use of a well-type ionization chamber being the most

common.[3][4]

Experimental Protocol: In-Air Calibration of an ¹⁹²Ir Source

This protocol describes the "in-air" measurement technique for determining the RAKR of an

¹⁹²Ir HDR source using a calibrated Farmer-type ionization chamber.

Materials:

¹⁹²Ir HDR afterloader system (e.g., Gammamed plus)[4]

Calibrated Farmer-type ionization chamber (e.g., FC-65G) with a build-up cap[4]

Electrometer (e.g., Dose1)[4]

Calibration jig for precise positioning of the source and chamber[4]

Solid water phantoms[4]

Thermometer and barometer

Procedure:

Setup: Position the ionization chamber and the source guide tube using the calibration jig at

a known distance (e.g., 20-30 cm) in air. The setup should minimize scatter from the floor,

walls, and other objects.

Chamber Preparation: Attach the appropriate build-up cap to the ionization chamber to

ensure charged particle equilibrium for the ¹⁹²Ir photon spectrum.[6] A wall + cap thickness of

0.3 g/cm² is recommended.[6]
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Measurement:

Program the afterloader to position the ¹⁹²Ir source at the measurement point.

Acquire multiple readings from the electrometer for a fixed time.

Correct the readings for temperature and pressure.

Multiple Distances: Repeat the measurements at several different source-to-chamber

distances to apply the inverse square law and correct for room scatter.[6]

RAKR Calculation: The RAKR is calculated using the following formula: RAKR = M * N_k *

K_Q * k_r * k_AK * (μ_en/ρ)_a-w Where:

M is the corrected electrometer reading.

N_k is the air kerma calibration factor for the ionization chamber (typically for ⁶⁰Co).

K_Q is the beam quality correction factor.[4]

k_r is the inverse square correction factor.[4]

k_AK is the correction factor for the build-up cap.[4]

(μ_en/ρ)_a-w is the ratio of mass energy absorption coefficients for air and water.[4]

Experimental Protocol: Calibration using a Well-Type Ionization Chamber

Well-type ionization chambers offer a convenient and reproducible method for routine source

calibration.[4][6]

Materials:

¹⁹²Ir HDR afterloader system

Calibrated well-type ionization chamber (e.g., HDR-1000-Plus)[7][8]

Electrometer
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Procedure:

Setup: Insert the source guide tube into the well-type chamber.

Measurement:

Program the afterloader to send the ¹⁹²Ir source to the measurement position within the

chamber.

Acquire electrometer readings.

RAKR Determination: The RAKR is determined by applying the calibration factor specific to

the well-type chamber for ¹⁹²Ir. This calibration factor is traceable to a standards laboratory or

established through cross-calibration with an in-air measurement.[9]

Comparison of Calibration Methods

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

http://www.ssrpm.ch/old/r13hdr-e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibration Method

Mean Percentage
Variation from
Manufacturer's
Stated RAKR

Key Advantages
Key
Considerations

Well-Type Chamber 0.21%[4]
Simple, fast, and

highly reproducible.[4]

Requires a specific

calibration factor for

¹⁹²Ir.[9]

In-Air Measurement -0.94%[4]

A fundamental method

that directly measures

the desired quantity.

[10]

Requires careful setup

to minimize scatter

and precise distance

measurements.[6]

Cylindrical Phantom -0.62%[4]

Can utilize existing

external beam therapy

dosimetry equipment.

Requires specific

phantoms and may

have less robust

metrological

traceability.[9]

Slab Phantom 0.58%[4]

No additional phantom

or chamber needed

beyond those for

external beam

therapy.[4]

Data summarized from a study comparing different calibration procedures.[4]

Quality Assurance (QA)
A comprehensive quality assurance program is crucial to ensure the continued accuracy and

safety of ¹⁹²Ir HDR brachytherapy.[8][11] QA checks should be performed at regular intervals

and after any system maintenance.

QA Checks and Tolerances
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QA Test Frequency Tolerance

Source Strength Verification Daily/Prior to first treatment
± 3% of the user's reference

value[9]

Source Positioning Accuracy Quarterly ± 1 mm

Dwell Time Accuracy Quarterly ± 1%

Timer Linearity and Error Annually ± 1%

Safety Interlocks Daily Functional

Emergency Retraction Annually Functional

This table provides a general guideline. Specific frequencies and tolerances may vary based

on institutional protocols and regulatory requirements.

Experimental Protocol: Daily Source Strength and Position Reproducibility Check

This protocol outlines a simple daily QA procedure using a well-type chamber and a specialized

insert.

Materials:

¹⁹²Ir HDR afterloader system

Well-type ionization chamber with a dedicated QA insert (e.g., Standard Imaging HDR 1000

Plus with insert)[8]

Electrometer

Procedure:

Setup: Place the QA insert into the well-type chamber.

Source Strength Check:

Program the afterloader to send the source to a reference dwell position within the insert.
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Record the electrometer reading and compare it to the expected value based on the

source's decay. The reading should be within the established tolerance.

Position Reproducibility Check:

Program the afterloader to send the source to multiple predefined dwell positions within

the insert.

The electrometer readings at these positions should be consistent with previous

measurements, indicating reproducible source positioning. A deviation of more than 0.5%

should be investigated.[9]

In-Vivo Dosimetry
In-vivo dosimetry (IVD) involves placing dosimeters on or within the patient during treatment to

verify the delivered dose.[12] It is a valuable tool for detecting potential errors and ensuring that

the dose delivered to the tumor and organs at risk (OARs) is as planned.[13][14] International

organizations strongly recommend the use of IVD as part of a quality assurance program in

radiotherapy.[12]

Commonly used detectors for in-vivo dosimetry in ¹⁹²Ir brachytherapy include:

Thermoluminescent Dosimeters (TLDs): Small, reusable dosimeters that store the absorbed

dose, which is then read out by heating.[12]

Optically Stimulated Luminescence Dosimeters (OSLDs): Similar to TLDs but are read out

using light. They are becoming increasingly popular due to their re-readability and ease of

use.[14][15]

Metal-Oxide-Semiconductor Field-Effect Transistors (MOSFETs): Provide an immediate dose

reading but can be more expensive.[14]

Diodes: Can be used in arrays for real-time dose monitoring.[16]

A study on breast brachytherapy found that IVD-measured skin doses could exceed 10 Gy,

highlighting the importance of verification as this is a risk factor for radiation-associated

complications.[12]
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Dose Calculation Formalism: AAPM TG-43
The American Association of Physicists in Medicine (AAPM) Task Group 43 (TG-43) report and

its updates (TG-43U1) provide the standard formalism for brachytherapy dose calculations.[17]

[18] This formalism allows for the calculation of the dose distribution around a brachytherapy

source based on experimentally or Monte Carlo-derived data.

The 2D dose rate at a point (r, θ) from the source is given by:

D(r, θ) = S_k * Λ * [G_L(r, θ) / G_L(r₀, θ₀)] * g_L(r) * F(r, θ)

Where:

S_k is the Air-Kerma Strength of the source.[17]

Λ is the dose rate constant in water.

G_L(r, θ) is the geometry function.

g_L(r) is the radial dose function.

F(r, θ) is the 2D anisotropy function.

The TG-43 formalism relies on pre-calculated consensus datasets for specific source models.

[18][19]
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Caption: Workflow for ¹⁹²Ir source calibration and acceptance.
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Caption: Daily quality assurance workflow for ¹⁹²Ir HDR afterloaders.

Air-Kerma Strength (Sk)

Dose Rate D(r,θ)

Dose Rate Constant (Λ) Geometry Function (GL) Radial Dose Function (gL(r)) Anisotropy Function (F(r,θ))

Click to download full resolution via product page

Caption: Logical components of the AAPM TG-43 dose calculation formalism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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